4449-51-8

Cyclopamine

In Stock

• CAS RN:
• 4449-51-8

• Formula:
• C27H41NO2

• InChI:
• InChI=1S/C27H41NO2/c1-15-11-24-25(28-14-15)17(3)27(30-24)10-8-20-21-6-5-18-12-19(29)7-9-26(18,4)23(21)13-22(20)16(27)2/h5,15,17,19-21,23-25,28-29H,6-14H2,1-4H3

• InChIKey:
• QASFUMOKHFSJGL-LAFRSMQTSA-N

• Cell-permeable inhibitor of hedgehog (Hh) signaling, via direct inhibition of Smo (Smoothened), the accessory protein to the putative Hh receptor. Anticancer and teratogenic activity in vivo.
  Cyclopamine is a natural steroidal alkaloid that inhibits signaling through the hedgehog pathway at the level of the pathway activator Smoothened. By altering gene expression in this signaling sequence, cyclopamine induces defects in morphogenesis, first observed in chicks and sheep as cyclopia. As a readout of action, cyclopamine inhibits hedgehog-dependent expression of Pax7 with an IC50 value of 24 nM. Although teratogenic during development, cyclopamine has potential applications in the treatment of cancer.
  Potent inhibitor of the Hedgehog signaling pathway
  Cyclopamine, also known as 11-deoxojervine, is a naturally occurring chemical that belongs to the group of steroidal je...

2-chloro-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}nicotinamide

• CAS RN:
• 724449-51-8

• Formula:
• C17H19ClN4O3S

• InChI:
• InChI=1S/C17H19ClN4O3S/c1-26(24,25)22-11-9-21(10-12-22)15-7-3-2-6-14(15)20-17(23)13-5-4-8-19-16(13)18/h2-8H,9-12H2,1H3,(H,20,23)

• InChIKey:
• XXFDTYAYGQDKLM-UHFFFAOYSA-N

• 2-chloro-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}nicotinamide is a useful research compound. Its molecular formula is C17H19ClN4O3S and its molecular weight is 394.9g/mol. The purity is usually 95%.